Cas no 400784-50-1 (5-chloro-8-nitroquinazolin-4-ol)

• Product Name: 5-chloro-8-nitroquinazolin-4-ol
• CAS No: 400784-50-1
• MF: C₈H₄ClN₃O₃
• MW: 225.588660240173
• CID: 925260
• PubChem ID: 136234672
• Update Time: 2025-04-19

5-chloro-8-nitroquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-8-nitroquinazolin-4-ol
• 5-chloro-8-nitro-1H-quinazolin-4-one
• 5-chloro-8-nitro-4(3H)-Quinazolinone
• 5-Chloro-8-nitroquinazolin-4(1H)-one
• DB-069939
• 400784-50-1
• 5-chloro-8-nitro-3H-quinazolin-4-one
• DTXSID40699558

• Inchi： 1S/C8H4ClN3O3/c9-4-1-2-5(12(14)15)7-6(4)8(13)11-3-10-7/h1-3H,(H,10,11,13)
• InChI Key： IUHHPBONKCSYOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C(NC=N2)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.99400
• Monoisotopic Mass: 224.9941187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 91.83000
• LogP: 2.42020